Cas no 28049-02-7 (Benzenepropanoic acid, diphenylmethyl ester)

• Product name: Benzenepropanoic acid, diphenylmethyl ester
• CAS No: 28049-02-7
• MF: C₂₂H₂₀O₂
• MW: 316.393
• CID: 1433654
• PubChem ID: 597542

Benzenepropanoic acid, diphenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, diphenylmethyl ester
• DTXSID101016073
• 28049-02-7
• SCHEMBL7787134
• Benzhydryl 3-phenylpropanoate #
• IKXVKRCJVYYPRV-UHFFFAOYSA-N
• Diphenylmethyl 3-phenylpropionate
• Diphenylmethyl .beta.-phenylpropionate

• Inchi： InChI=1S/C22H20O2/c23-21(17-16-18-10-4-1-5-11-18)24-22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,22H,16-17H2
• InChI Key： IKXVKRCJVYYPRV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCC(=O)OC(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 316.1464
• Monoisotopic Mass: 316.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 26.3